Cas no 1185538-65-1 (4-Ethoxy-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-Ethoxy-6-(piperazin-1-yl)pyrimidine
• CAS No: 1185538-65-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5734437
• PubChem ID: 45789019
• Update Time: 2025-06-26

4-Ethoxy-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1185538-65-1
• starbld0043894
• 4-ethoxy-6-(piperazin-1-yl)pyrimidine
• F1912-0300
• 4-ethoxy-6-piperazin-1-ylpyrimidine
• AKOS015149670
• 4-Ethoxy-6-(piperazin-1-yl)pyrimidine

• Inchi： 1S/C10H16N4O/c1-2-15-10-7-9(12-8-13-10)14-5-3-11-4-6-14/h7-8,11H,2-6H2,1H3
• InChI Key： ICDARHIQSOFFAD-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=NC=N1)N1CCNCC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-Ethoxy-6-(piperazin-1-yl)pyrimidine

Introduction to 4-Ethoxy-6-(piperazin-1-yl)pyrimidine (CAS No: 1185538-65-1)

4-Ethoxy-6-(piperazin-1-yl)pyrimidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185538-65-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both an ethoxy group and a piperazine moiety in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The ethoxy substituent at the fourth position of the pyrimidine ring contributes to the compound's overall solubility and metabolic stability, while the piperazine group at the sixth position enhances its ability to interact with biological targets. This dual functionality has positioned 4-Ethoxy-6-(piperazin-1-yl)pyrimidine as a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules designed for therapeutic intervention.

Recent advancements in pharmaceutical research have highlighted the compound's role in developing inhibitors targeting various diseases. For instance, studies have demonstrated its efficacy in modulating enzymes involved in cancer progression. The pyrimidine core is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of kinase inhibitors and other anti-cancer agents. The introduction of the piperazin-1-yl group further enhances binding affinity to protein targets, improving drug potency and selectivity.

In addition to its anti-cancer applications, 4-Ethoxy-6-(piperazin-1-yl)pyrimidine has shown promise in addressing neurological disorders. Piperazine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for central nervous system (CNS) drug development. Current research is exploring its potential as a precursor for compounds that modulate neurotransmitter systems, offering new avenues for treating conditions such as depression and epilepsy.

The synthesis of 4-Ethoxy-6-(piperazin-1-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater customization of the compound's structure, enabling researchers to fine-tune its biological properties.

One of the most compelling aspects of 4-Ethoxy-6-(piperazin-1-yl)pyrimidine is its adaptability in medicinal chemistry. Researchers can modify various functional groups within its structure to develop analogs with enhanced pharmacological profiles. For example, substituting different alkyl or aryl groups at the ethoxy position can alter metabolic stability and bioavailability, while changes to the piperazine ring can influence receptor binding affinity.

The compound's significance extends beyond academic research; it holds commercial promise as a building block for drug candidates. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like 4-Ethoxy-6-(piperazin-1-yl)pyrimidine to accelerate their drug discovery pipelines. Collaborative efforts between academia and industry are fostering innovation, leading to faster development of novel therapeutics.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 4-Ethoxy-6-(piperazin-1-yl)pyrimidine is paramount. Rigorous testing protocols must be followed during preclinical and clinical trials to assess their potential benefits and risks. Advances in computational modeling and high-throughput screening have expedited this process, allowing researchers to predict biological activity with greater accuracy before moving into costly animal studies.

The future of 4-Ethoxy-6-(piperazin-1-yl)pyrimidine lies in its integration into next-generation drug development strategies. Emerging technologies such as artificial intelligence (AI) and machine learning (ML) are being leveraged to identify new applications for this compound. By analyzing vast datasets, researchers can uncover novel interactions between 4-Ethoxy-6-(piperazin-1-yl)pyrimidine and biological targets, paving the way for innovative treatments.

In conclusion,4-Ethoxy-6-(piperazin-1-y l)pyrimidine (CAS No: 1185538-65 -1 ) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it an invaluable tool for developing drugs targeting a wide range of diseases. As scientific understanding evolves and new methodologies emerge,this compound will continue to play a pivotal role in advancing therapeutic innovation.